Cas no 103877-07-2 ((-)-n-methylphysostigmine)

• Product Name: (-)-n-methylphysostigmine
• CAS No: 103877-07-2
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 893503
• PubChem ID: 16219608
• Update Time: 2025-07-28

(-)-n-methylphysostigmine Chemical and Physical Properties

Names and Identifiers

• (-)-n-methylphysostigmine
• (−)-N-Methylphysostigmine
• [(3aR,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-yl] N,N-dimethylcarbamate
• CHEMBL308043
• LS-49585
• M100_FLUKA
• Physostigmine analog 33
• (-)-N-METHYLPHYSOSTIGMINE INHIBITOR OF A CETYLCH
• J-001054
• S6C28CTI07
• Carbamic acid, dimethyl-, 1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo(2,3-b)indol-5-yl ester, (3as-cis)-
• n-methylphysostigmine
• Q27288727
• UNII-S6C28CTI07
• BDBM10984
• Dimethylphysostigmine
• Dimethylphysostigmine, (-)-
• DTXSID10585212
• (-)-Dimethylphysostigmine
• 103877-07-2
• (3aS,8aR)-1,3a,8-trimethyl-1H,2H,3H,3aH,8H,8aH-pyrrolo[2,3-b]indol-5-yl N,N-dimethylcarbamate
• (3aS,8aR)-1,3a,8-Trimethyl-1,2,3,3a,8,8a-hexahydropyrrolo[2,3-b]indol-5-yl dimethylcarbamate
• Carbamic acid, dimethyl-, (3aS,8aR)-1,2,3,3a,8,8a-hexahydro-1,3a,8-trimethylpyrrolo(2,3-b)indol-5-yl ester
• (-)-N-Methylphysostigmine, analytical standard, for drug analysis

• Inchi： 1S/C16H23N3O2/c1-16-8-9-18(4)14(16)19(5)13-7-6-11(10-12(13)16)21-15(20)17(2)3/h6-7,10,14H,8-9H2,1-5H3/t14-,16+/m1/s1
• InChI Key： IUHMWLMDASQDJQ-ZBFHGGJFSA-N
• SMILES： O(C(N(C)C)=O)C1C=CC2=C(C=1)[C@]1(C)CCN(C)[C@@H]1N2C

Computed Properties

• Exact Mass: 289.17902698g/mol
• Monoisotopic Mass: 289.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Solubility: H2O: 1.9 mg/mL

(-)-n-methylphysostigmine Security Information

• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3